Cas no 78804-17-8 (((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate)

((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate structure
78804-17-8 structure
Product Name:((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
CAS No:78804-17-8
MF:C21H20O7
MW:384.379306793213
CID:572964
PubChem ID:10992619
Update Time:2024-10-27

((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • ((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
    • 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1S,2R,3S,4R)-
    • ((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclo-hex-3-en-1-yl)methyl benzoate
    • Zeylenol
    • [(1R,2S,5R,6S)-5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl]methyl benzoate
    • (1S,2R,3S,4R)-2-[(Benzoyloxy)methyl]-5-cyclohexene-1,2,3,4-tetrol 4-benzoate
    • (-)-Zeylenol
    • (1R,4S,5R,6S)-5-[(Benzoyloxy)methyl]-4,5,6-trihydroxycyclohex-2-en-1-yl benzoate
    • ((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)met
    • 78804-17-8
    • Zeylenol, (-)-
    • CHEMBL4469789
    • DTXSID70451085
    • MFCD23701743
    • AKOS016010698
    • HY-N2052
    • CS-0018541
    • UVM7L54PBC
    • 5-Cyclohexene-1,2,3,4-tetrol, 2-[(benzoyloxy)methyl]-, 4-benzoate, (1S,2R,3S,4R)-
    • 5-Cyclohexene-1,2,3,4-tetrol, 2-[(benzoyloxy)methyl]-, 4-benzoate, [1S-(1alpha,2beta,3beta,4alpha)]-
    • A864959
    • 5-Cyclohexene-1,2,3,4-tetrol, 2-[(benzoyloxy)methyl]-, 4-benzoate, [1S-(1α,2β,3β,4α)]- (ZCI)
    • DA-59421
    • MDL: MFCD00238709
    • Inchi: 1S/C21H20O7/c22-17-12-11-16(28-20(25)15-9-5-2-6-10-15)18(23)21(17,26)13-27-19(24)14-7-3-1-4-8-14/h1-12,16-18,22-23,26H,13H2/t16-,17+,18+,21-/m1/s1
    • InChI Key: AWCUZBLYCWUTRL-OEMYIYORSA-N
    • SMILES: C([C@]1([C@@H](O)C=C[C@@H](OC(C2C=CC=CC=2)=O)[C@@H]1O)O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 384.12100
  • Monoisotopic Mass: 384.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.41
  • Melting Point: 131-132 ºC
  • Boiling Point: 549.615°C at 760 mmHg
  • Flash Point: 192.395°C
  • Refractive Index: 1.636
  • PSA: 113.29000
  • LogP: 1.09170
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate Security Information

((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate Pricemore >>

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((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ;  5 h, rt
Reference
Stereoselective total synthesis of (-)-zeylenol, a key intermediate for the synthesis of (+)-pipoxide, (-)-uvarigranol G and (-)-tonkinenin A
Vinaykumar, Allam; Muniraju, Chinthala; Rao, Batchu Venkateswara, Tetrahedron Letters, 2017, 58(11), 1075-1077

Production Method 2

Reaction Conditions
Reference
A divergent and stereoselective approach for the syntheses of (-)-zeylenol, (+)-6-O-benzoylzeylenol, (+)-uvarigranol E and (+)-uvarigranol F
Vinaykumar, Allam; Venkateswara Rao, Batchu, Carbohydrate Research, 2021, 509,

((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate Preparation Products

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